Cas no 1261858-10-9 (5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol)

• Product Name: 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol
• CAS No: 1261858-10-9
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4999287
• Update Time: 2025-10-28

5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol

• Inchi： 1S/C14H10ClF3O/c15-10-6-5-9(8-19)12(7-10)11-3-1-2-4-13(11)14(16,17)18/h1-7,19H,8H2
• InChI Key： FQVXSUPWMPMSMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=C(C=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Additional information on 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol

5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol: A Comprehensive Overview

The compound 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol (CAS No: 1261858-10-9) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond, along with a trifluoromethyl group and a hydroxymethyl group attached at specific positions. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its role as a precursor for synthesizing high-performance organic semiconductors, which are critical components in modern electronic devices such as flexible displays and solar cells. The molecule's ability to undergo various chemical transformations, including nucleophilic substitution and electrophilic aromatic substitution, has been extensively studied to optimize its use in these applications.

In addition to its material science applications, 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol has also been investigated for its potential in medicinal chemistry. The compound's structure allows for the exploration of its pharmacokinetic properties, making it a candidate for drug delivery systems. Recent research has focused on its ability to act as a carrier for bioactive molecules, enhancing their solubility and bioavailability. This has opened up new avenues for its use in the development of targeted drug delivery systems.

The synthesis of 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common approach involves the coupling of chlorobenzene derivatives with trifluoromethyl-containing intermediates, followed by hydroxylation at the desired position. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

The chemical stability of 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol under various environmental conditions has also been a topic of recent research. Studies have shown that the molecule exhibits excellent thermal stability, retaining its structural integrity even at elevated temperatures. This property makes it suitable for use in high-temperature applications, such as in the production of thermally resistant polymers and composites.

Furthermore, the electronic properties of 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol have been extensively studied using computational chemistry methods. These studies have provided insights into its electronic structure, which is crucial for understanding its reactivity and compatibility with other materials. The molecule's ability to act as an electron donor or acceptor has been leveraged in designing new types of organic photovoltaic materials.

In conclusion, 5-Chloro-2'-(trifluoromethyl)biphenyl-2-methanol (CAS No: 1261858-10-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its favorable chemical and physical properties, continues to make it an area of active research interest. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial innovation.